N-{[5-chloro-2-(morpholin-4-yl)phenyl]carbamothioyl}-2-methoxy-3-methylbenzamide

• Molecular Formula: C20H22ClN3O3S
• Molecular Weight: 419.9 g/mol
• IUPAC Name: N-[(5-chloro-2-morpholin-4-ylphenyl)carbamothioyl]-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C20H22ClN3O3S/c1-13-4-3-5-15(18(13)26-2)19(25)23-20(28)22-16-12-14(21)6-7-17(16)24-8-10-27-11-9-24/h3-7,12H,8-11H2,1-2H3,(H2,22,23,25,28)
• InChI Key: LMISNXYRYHBGNF-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC(=S)NC2=C(C=CC(=C2)Cl)N3CCOCC3
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)Cl)N3CCOCC3)OC

Description

N-{[5-chloro-2-(morpholin-4-yl)phenyl]carbamothioyl}-2-methoxy-3-methylbenzamide, also known as CM-272, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound was developed based on the structure of other known inhibitors and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{[5-chloro-2-(morpholin-4-yl)phenyl]carbamothioyl}-2-methoxy-3-methylbenzamide involves the inhibition of PIM kinase activity. PIM kinase is a serine/threonine kinase that is involved in various cellular processes, including cell proliferation, survival, and differentiation. By inhibiting PIM kinase activity, this compound can suppress the growth of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its inhibitory effects on PIM kinase activity, this compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Furthermore, this compound has been shown to enhance the anti-tumor activity of other chemotherapeutic agents, making it a potential candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[5-chloro-2-(morpholin-4-yl)phenyl]carbamothioyl}-2-methoxy-3-methylbenzamide is its specificity for PIM kinase, which makes it an attractive candidate for cancer therapy. However, one of the limitations of this compound is its low solubility, which can make it difficult to use in certain experimental settings. Additionally, further studies are needed to determine the optimal dosage and administration schedule for this compound in order to maximize its therapeutic potential.

Future Directions

There are several future directions for research on N-{[5-chloro-2-(morpholin-4-yl)phenyl]carbamothioyl}-2-methoxy-3-methylbenzamide. One potential direction is to investigate its potential in combination therapy with other chemotherapeutic agents. Additionally, further studies are needed to determine the optimal dosage and administration schedule for this compound in order to maximize its therapeutic potential. Furthermore, studies are needed to investigate the potential toxicity and side effects of this compound in vivo. Finally, the development of more potent and selective inhibitors of PIM kinase based on the structure of this compound may lead to the development of more effective cancer therapies.

Synthesis Methods

The synthesis of N-{[5-chloro-2-(morpholin-4-yl)phenyl]carbamothioyl}-2-methoxy-3-methylbenzamide involves several steps, starting with the reaction of 5-chloro-2-nitroaniline with morpholine to form 5-chloro-2-(morpholin-4-yl)aniline. This intermediate is then reacted with thiophosgene to form N-{[5-chloro-2-(morpholin-4-yl)phenyl]carbamothioyl}chloride, which is then reacted with 2-methoxy-3-methylbenzamide to form this compound. The final product is purified by column chromatography to obtain a pure compound.

Scientific Research Applications

N-{[5-chloro-2-(morpholin-4-yl)phenyl]carbamothioyl}-2-methoxy-3-methylbenzamide has been studied extensively for its potential in various scientific research applications. One of the most promising applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by targeting a specific protein called PIM kinase. PIM kinase is known to play a role in the development and progression of cancer, and inhibiting its activity can lead to the suppression of tumor growth.